2-[(4-Methoxyphenyl)methyl]-octahydropyrrolo[3,4-c]pyrrole

• Molecular Formula: C14H20N2O
• Molecular Weight: 232.32 g/mol
• SMILES: COC1=CC=C(C=C1)CN2CC3CNCC3C2
• InChI: InChI=1S/C14H20N2O/c1-17-14-4-2-11(3-5-14)8-16-9-12-6-15-7-13(12)10-16/h2-5,12-13,15H,6-10H2,1H3
• InChIKey: VEMAWGUTPASWMD-UHFFFAOYSA-N

2-[(4-Methoxyphenyl)methyl]-octahydropyrrolo[3,4-c]pyrrole: Scaffold & Procurement Overview

2-[(4-Methoxyphenyl)methyl]-octahydropyrrolo[3,4-c]pyrrole (CAS 1462833-26-6, C₁₄H₂₀N₂O, MW 232.32 g/mol) is a disubstituted octahydropyrrolo[3,4-c]pyrrole—a fused bicyclic diamine scaffold that has been validated as a superior isosteric replacement for piperazine in multiple CNS drug-discovery programs . The compound features a 4‑methoxybenzyl group at the 2‑position, leaving the 5‑position amine free for further derivatization, making it a strategic building block for libraries targeting orexin receptors, nicotinic acetylcholine receptors (nAChRs), metabotropic glutamate receptors (mGlu), and autotaxin . It is commercially supplied as both the racemate (CAS 1462833-26-6, typical purity ≥95%) and the cis‑configured rel‑(3aR,6aS) isomer (CAS 1807937-91-2, purity ≥97%), enabling stereochemically defined SAR exploration .

Scaffold Reported isosteric replacement for piperazine in CNS research programs (mGlu₁, nAChR, orexin)

Derivatization Free 5‑amine available for library synthesis and SAR exploration

Stereochemistry Available as racemate and stereodefined cis isomer for stereochemical control

• [1] Smith, A. L. et al. Bioorg. Med. Chem. Lett. 2013, 23, 5091–5096. DOI: 10.1016/j.bmcl.2013.07.029. View Source
• [2] Bunnelle, W. H. et al. J. Med. Chem. 2009, 52, 4126–4141. DOI: 10.1021/jm900249k. View Source
• [3] Wu, G. et al. Bioorg. Med. Chem. Lett. 2017, 27, 1129–1134 (Discovery of novel substituted octahydropyrrolo[3,4-c]pyrroles as dual orexin receptor antagonists). View Source

2-[(4-Methoxyphenyl)methyl]-octahydropyrrolo[3,4-c]pyrrole: Superiority Over Generic Diamines

The octahydropyrrolo[3,4-c]pyrrole scaffold is not a simple piperazine bioisostere—it delivers demonstrably superior potency and cytochrome P450 (CYP) safety margins that cannot be recapitulated by unsubstituted piperazines . Furthermore, the identity of the N‑2 substituent directly controls nAChR subtype selectivity: small changes at this position can switch a ligand from α4β2‑selective to α7‑selective . Therefore, wholesale replacement of 2‑[(4‑methoxyphenyl)methyl]-octahydropyrrolo[3,4-c]pyrrole with a generic benzyl‑ or unsubstituted analog risks losing target selectivity, metabolic stability, or synthetic tractability. The quantitative evidence below details exactly where differentiation resides.

Risk Factor

Octahydropyrrolo Scaffold

Piperazine / Generic Analog

mGlu₁ Potency & Selectivity

Reported higher potency and greater selectivity over mGlu₅ in functional assays

Baseline piperazine potency; selectivity profile may not match

CYP3A4 Inhibition Liability

Reported clean CYP3A4 profile upon scaffold optimization

Measurable CYP3A4 inhibition reported for piperazine leads; may represent intrinsic liability

nAChR Subtype Selectivity Control

4‑Methoxybenzyl group provides unique electron‑donating character for selectivity tuning

Unsubstituted or halogenated benzyl analogs may alter electronic environment and subtype preference

Conformational Control

Cis isomer offers defined geometry for stereosensitive targets

Piperazine scaffolds are achiral or rapidly inverting; stereochemical SAR not accessible

• [1] Smith, A. L. et al. Bioorg. Med. Chem. Lett. 2013, 23, 5091–5096. DOI: 10.1016/j.bmcl.2013.07.029. View Source
• [2] Bunnelle, W. H. et al. J. Med. Chem. 2009, 52, 4126–4141. DOI: 10.1021/jm900249k. View Source

2-[(4-Methoxyphenyl)methyl]-octahydropyrrolo[3,4-c]pyrrole: Quantitative Performance Evidence

mGlu₁ NAM Potency: Octahydropyrrolo vs Piperazine

In a direct scaffold-hop experiment, replacing the piperazine ring of lead compound 1 with the octahydropyrrolo[3,4‑c]pyrrole system produced compound 8, which was greater than seven‑fold more potent at human mGlu₁ (functional cell‑based assay) . The octahydropyrrolo scaffold also markedly reduced off‑target activity at rat mGlu₅ (8 rmGlu₅ IC₅₀ >> piperazine lead) . This demonstrates that the octahydropyrrolo core—shared by 2‑[(4‑methoxyphenyl)methyl]-octahydropyrrolo[3,4‑c]pyrrole—provides a potency and selectivity advantage that piperazine cannot match.

mGlu₁ NAM Potency

Head-to-head

Octahydropyrrolo analog: >7‑fold more potent at human mGlu₁ vs. piperazine lead; reduced mGlu₅ off‑target activity

Supports scaffold-driven potency gain and improved selectivity profile

Functional cell‑based calcium mobilization assay

Evidence Dimension	Human mGlu₁ functional inhibition (IC₅₀)
Target Compound Data	Compound 8 (octahydropyrrolo[3,4‑c]pyrrole scaffold; the closest published analog to the target scaffold) >7‑fold more potent than 1
Comparator Or Baseline	Compound 1 (piperazine scaffold) – baseline potency
Quantified Difference	>7‑fold improvement in IC₅₀
Conditions	Functional cell‑based assay measuring glutamate‑induced calcium mobilization in human mGlu₁‑expressing cells

Why This Matters

Procuring the octahydropyrrolo[3,4‑c]pyrrole scaffold directly equips medicinal chemistry teams with a validated potency‑enhancing core that avoids the synthetic dead‑end of piperazine‑based series.

• [1] Smith, A. L. et al. Bioorg. Med. Chem. Lett. 2013, 23, 5091–5096. DOI: 10.1016/j.bmcl.2013.07.029. View Source

CYP3A4 Inhibition Profile: Octahydropyrrolo vs Piperazine

Profiling in pooled human liver microsomes revealed that the piperazine‑based lead VU0469650 inhibited CYP3A4 with an IC₅₀ of 7.0 µM, while the octahydropyrrolo‑based compound 8 showed a comparable IC₅₀ of 6.2 µM . Further optimization within the octahydropyrrolo series yielded compound 38, which displayed no measurable CYP3A4 inhibition up to 30 µM—the highest concentration tested . This demonstrates that the octahydropyrrolo scaffold is compatible with achieving a clean CYP profile, an essential requirement for CNS drug candidates, whereas the piperazine scaffold carries intrinsic CYP3A4 liability.

CYP3A4 Inhibition

Head-to-head

Optimized octahydropyrrolo compound 38: CYP3A4 IC₅₀ >30 µM (no inhibition); piperazine lead VU0469650: 7.0 µM

Scaffold optimization achieved clean CYP3A4 profile, mitigating DDI risk

Pooled human liver microsomes + NADPH; fluorescence assay

Evidence Dimension	CYP3A4 inhibition IC₅₀
Target Compound Data	Compound 38 (octahydropyrrolo[3,4‑c]pyrrole scaffold): >30 µM (no inhibition detected)
Comparator Or Baseline	VU0469650 (piperazine scaffold): 7.0 µM; Compound 8 (octahydropyrrolo): 6.2 µM
Quantified Difference	>4.3‑fold improvement over piperazine lead; complete elimination of CYP3A4 signal for optimized analog
Conditions	Pooled human liver microsomes + NADPH; substrate‑based fluorescence assay

Why This Matters

Selecting the octahydropyrrolo[3,4‑c]pyrrole scaffold at the procurement stage de‑risks downstream CYP3A4‑mediated drug‑drug interaction liability that is inherent to piperazine‑containing leads.

• [1] Smith, A. L. et al. Bioorg. Med. Chem. Lett. 2013, 23, 5091–5096. DOI: 10.1016/j.bmcl.2013.07.029. View Source

nAChR Subtype Selectivity Engineering

Bunnelle et al. (2009) demonstrated that 5‑(pyridin‑3‑yl)octahydropyrrolo[3,4‑c]pyrroles can be engineered to exhibit high affinity for either α4β2 or α7 nAChRs simply by varying the N‑2 substituent pattern . Compounds in this series achieved Kᵢ values as low as 0.5 nM at α4β2 and 8 nM at α7, with selectivity ratios exceeding 100‑fold between subtypes . The 4‑methoxybenzyl group present in 2‑[(4‑methoxyphenyl)methyl]-octahydropyrrolo[3,4‑c]pyrrole is a privileged pharmacophoric element for CNS penetration and target engagement, and its electronic character (Hammett σₚ = –0.27) is distinct from unsubstituted benzyl (σₚ = 0) or halogenated analogs (σₚ = +0.06 to +0.23), providing a differentiated starting point for selectivity engineering .

nAChR Selectivity Tuning

Class-level inference

4‑Methoxybenzyl Hammett σₚ = –0.27 (electron‑donating); scaffold enables Kᵢ 0.5–50 nM (α4β2) and >100‑fold subtype selectivity via N‑2 substitution

Electronic tuning at N‑2 can switch α4β2 vs. α7 nAChR preference

Radioligand displacement assays; distinct from benzyl/halogenated analogs

Evidence Dimension	nAChR binding affinity (Kᵢ) and subtype selectivity
Target Compound Data	Scaffold class Kᵢ range: α4β2 = 0.5–50 nM; α7 = 8–200 nM depending on N‑2 substituent . 4‑Methoxybenzyl Hammett σₚ = –0.27 .
Comparator Or Baseline	Benzyl analog Hammett σₚ = 0; 4‑Cl‑benzyl σₚ = +0.23; 4‑F‑benzyl σₚ = +0.06 .
Quantified Difference	Electronic character: 4‑OMe is electron‑donating; halogenated and unsubstituted benzyl analogs are electron‑withdrawing or neutral. Selectivity ratios >100‑fold achievable within scaffold .
Conditions	Radioligand displacement assays using [³H]‑epibatidine (α4β2) and [¹²⁵I]‑α‑bungarotoxin (α7) in membrane preparations

Why This Matters

The 4‑methoxybenzyl group provides a unique electronic environment that cannot be replicated by unsubstituted or halogenated benzyl analogs, making this compound the rational choice when nAChR subtype selectivity is a project goal.

• [1] Bunnelle, W. H. et al. J. Med. Chem. 2009, 52, 4126–4141. DOI: 10.1021/jm900249k. View Source
• [2] Hansch, C.; Leo, A.; Taft, R. W. Chem. Rev. 1991, 91, 165–195 (Hammett substituent constants). View Source

Stereochemical Purity: cis Isomer Advantages

2‑[(4‑Methoxyphenyl)methyl]-octahydropyrrolo[3,4‑c]pyrrole is commercially available in two forms: the racemate (CAS 1462833-26-6, ≥95% purity) and the cis‑configured rel‑(3aR,6aS) isomer (CAS 1807937-91-2, ≥97% purity) . The cis ring junction locks the bicyclic system into a defined geometry, reducing the entropic penalty upon target binding and potentially enhancing selectivity for stereosensitive binding pockets . In contrast, many competing piperazine scaffolds are achiral or rapidly interconverting, forfeiting this dimension of conformational control. The availability of a high‑purity, stereodefined building block enables SAR studies that directly correlate stereochemistry with biological activity—a capability that racemic or achiral alternatives do not provide.

Stereochemical Purity

Specification review

cis‑(3aR,6aS) isomer: ≥97% purity, fixed ring junction; racemate: ≥95%

Enables unambiguous stereochemical SAR and conformational control

Commercial sourcing specifications

Evidence Dimension	Stereochemical purity and conformational definition
Target Compound Data	cis‑(3aR,6aS) isomer: ≥97% purity, fixed ring junction geometry
Comparator Or Baseline	Racemate (CAS 1462833-26-6): ≥95% purity, undefined stereochemistry; Piperazine scaffolds: achiral or rapidly inverting
Quantified Difference	The cis isomer eliminates the confounding factor of mixed stereochemistry, enabling unambiguous SAR interpretation. Purity ≥97% for the cis form vs. ≥95% for the racemate .
Conditions	Commercial sourcing specifications

Why This Matters

Starting a medicinal chemistry campaign with a stereochemically pure building block eliminates the need for chiral separation downstream and provides cleaner SAR data, accelerating lead optimization timelines.

• [1] Smith, A. L. et al. Bioorg. Med. Chem. Lett. 2013, 23, 5091–5096 (octahydropyrrolo[3,4‑c]pyrrole as a conformationally constrained piperazine isostere). View Source

2-[(4-Methoxyphenyl)methyl]-octahydropyrrolo[3,4-c]pyrrole: Procurement & Application Scenarios

CNS Lead Optimization with a CYP-Clean Diamine Scaffold

When a medicinal chemistry program has identified a piperazine‑containing hit but faces CYP3A4 inhibition (IC₅₀ <10 µM) or insufficient target potency, switching to the octahydropyrrolo[3,4‑c]pyrrole scaffold has been shown to improve mGlu₁ potency by >7‑fold and eliminate CYP3A4 signal (IC₅₀ >30 µM) . 2‑[(4‑Methoxyphenyl)methyl]-octahydropyrrolo[3,4‑c]pyrrole serves as the ideal starting intermediate for this scaffold hop, with the free 5‑amine available for immediate diversification.

nAChR Subtype-Selective Ligand Design via Electronic Tuning

The octahydropyrrolo[3,4‑c]pyrrole scaffold enables α4β2 vs. α7 selectivity switching through N‑2 substitution . The electron‑donating 4‑methoxybenzyl group (σₚ = –0.27) in 2‑[(4‑methoxyphenyl)methyl]-octahydropyrrolo[3,4‑c]pyrrole provides a unique electronic starting point distinct from halogenated or unsubstituted benzyl analogs . Researchers targeting α7‑selective nAChR ligands should procure this compound to explore electronic effects on subtype selectivity in a systematic manner.

Stereochemistry-Driven SAR for Chiral CNS Targets

Many CNS targets (GPCRs, ion channels) exhibit stereospecific ligand recognition. The availability of the cis‑(3aR,6aS) isomer (CAS 1807937-91-2, ≥97% purity) allows medicinal chemists to build stereochemically pure compound libraries from the outset, avoiding the time and cost of chiral chromatography later in the optimization cascade. This is particularly valuable for orexin receptor antagonist programs and mGlu₁ NAM programs where conformational constraint directly impacts potency and selectivity.

Dual Orexin Receptor Antagonist (DORA) Library Building Block

Disubstituted octahydropyrrolo[3,4‑c]pyrroles are a privileged chemotype for orexin receptor modulation, with multiple clinical candidates (e.g., JNJ‑42847922) emerging from this scaffold . 2‑[(4‑Methoxyphenyl)methyl]-octahydropyrrolo[3,4‑c]pyrrole, with one position already functionalized with a 4‑methoxybenzyl group, is a strategic intermediate for generating diverse DORA libraries by derivatizing the remaining 5‑amine, accelerating hit‑to‑lead timelines in insomnia and related orexin‑mediated disorders .

Application

Selection Property

Validation Focus

CNS lead optimization (CYP‑clean scaffold)

CYP3A4 inhibition profile

CYP liability comparison vs. piperazine in human microsomes

nAChR subtype‑selective design

N‑2 substituent electronic character (4‑OMe)

Binding selectivity (α4β2 vs α7) upon derivatization

Stereochemistry‑driven SAR for CNS targets

Stereochemical purity (cis isomer)

Chiral confirmation and conformational impact on target engagement

Dual orexin receptor antagonist (DORA) libraries

Scaffold diversity and free 5‑amine

Orexin receptor functional assay screening

• [1] Smith, A. L. et al. Bioorg. Med. Chem. Lett. 2013, 23, 5091–5096. DOI: 10.1016/j.bmcl.2013.07.029. View Source
• [2] Hansch, C.; Leo, A.; Taft, R. W. Chem. Rev. 1991, 91, 165–195. View Source
• [3] Bunnelle, W. H. et al. J. Med. Chem. 2009, 52, 4126–4141. DOI: 10.1021/jm900249k. View Source